molecular formula C12H15ClO2 B8425020 4-Tert-butyl-2-methoxy-benzoyl chloride

4-Tert-butyl-2-methoxy-benzoyl chloride

Cat. No.: B8425020
M. Wt: 226.70 g/mol
InChI Key: XVLYHWQWHHAQGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Tert-butyl-2-methoxy-benzoyl chloride ( 216967-68-9) is an organic compound with the molecular formula C 12 H 15 ClO 2 and a molecular weight of 226.70 g/mol . As a benzoyl chloride derivative, it features a reactive acyl chloride group that makes it a valuable building block in organic synthesis and materials science research. This reagent is typically employed in nucleophilic acyl substitution reactions to introduce the sterically hindered 4-tert-butyl-2-methoxybenzoyl moiety into target molecules, forming esters, amides, or other carbonyl derivatives. The tert-butyl group provides significant steric bulk, which can be utilized to influence the conformation, stability, or physical properties of synthesized compounds, while the methoxy group can offer a site for further functionalization or modulate electronic characteristics. This product is intended for research and development purposes in a laboratory setting only. It is strictly for professional use and is not classified or sold for human or veterinary diagnostic, therapeutic, or any other consumer-related applications.

Properties

Molecular Formula

C12H15ClO2

Molecular Weight

226.70 g/mol

IUPAC Name

4-tert-butyl-2-methoxybenzoyl chloride

InChI

InChI=1S/C12H15ClO2/c1-12(2,3)8-5-6-9(11(13)14)10(7-8)15-4/h5-7H,1-4H3

InChI Key

XVLYHWQWHHAQGD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)C(=O)Cl)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Effects

Substituents on the benzoyl chloride scaffold critically determine electronic and steric properties. Below is a comparative analysis with key analogs:

Table 1: Substituent Effects and Reactivity
Compound Name Substituents Molecular Weight (g/mol) Electronic Effect Reactivity (Inferred)
4-Tert-butyl-2-methoxy-benzoyl chloride tert-butyl, methoxy 226.45 Electron-donating (methoxy) Moderate
4-Chloro-2-(trifluoromethoxy)benzoyl chloride Cl, OCF₃ 259.01 Strongly electron-withdrawing High
4-(Trichloromethyl)benzoyl chloride CCl₃ 245.31 Electron-withdrawing High
4-(4-Phenylbutoxy)benzoyl chloride O(CH₂)₃Ph (phenylbutoxy) 288.77 Electron-donating (alkoxy) Low to Moderate

Key Observations:

  • Electron-withdrawing groups (e.g., Cl, OCF₃, CCl₃) increase the electrophilicity of the carbonyl carbon, enhancing reactivity toward nucleophiles like amines or alcohols. For example, 4-Chloro-2-(trifluoromethoxy)benzoyl chloride’s trifluoromethoxy group strongly withdraws electrons, making it highly reactive .
  • Electron-donating groups (e.g., methoxy, alkoxy) reduce electrophilicity, requiring harsher reaction conditions. The tert-butyl group in the target compound adds steric hindrance, further slowing nucleophilic attack but improving stability .
Table 2: Inferred Physical and Functional Properties
Compound Boiling/Melting Point (Inferred) Solubility (Inferred) Typical Applications
4-Tert-butyl-2-methoxy-benzoyl chloride Moderate (bulky tert-butyl reduces volatility) Low polarity (lipophilic) Pharmaceutical intermediates, specialty polymers
4-Chloro-2-(trifluoromethoxy)benzoyl chloride High (polar substituents) Polar solvents (e.g., methanol) Explosive sensors, agrochemicals
4-(Trichloromethyl)benzoyl chloride High (high molecular weight) Chlorinated solvents Reactive acylating agent
4-(4-Phenylbutoxy)benzoyl chloride High (long alkyl chain) Organic solvents Patent-protected drug intermediates

Key Observations:

  • Lipophilicity : The tert-butyl and methoxy groups in the target compound enhance lipid solubility, making it suitable for hydrophobic matrices or drug delivery systems.
  • Sensor Applications : Analogs like 4-Chloro-2-(trifluoromethoxy)benzoyl chloride are used in electrochemical sensors due to their redox-active trifluoromethoxy group .

Q & A

Q. What are the standard synthetic routes for 4-tert-butyl-2-methoxy-benzoyl chloride, and how can reaction conditions be optimized?

  • Methodological Answer : Synthesis typically involves sequential functionalization of the benzene ring. First, introduce the tert-butyl group via Friedel-Crafts alkylation using tert-butyl chloride and a Lewis acid catalyst (e.g., AlCl₃). Next, methoxylation at the ortho position can be achieved through O-methylation of a phenolic intermediate using methyl iodide and a base (e.g., K₂CO₃). Finally, the carboxylic acid derivative is converted to the acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride under anhydrous conditions. Optimization includes monitoring reaction progress via TLC or HPLC and controlling stoichiometry to minimize side reactions like over-alkylation .

Q. What safety protocols are critical when handling 4-tert-butyl-2-methoxy-benzoyl chloride in the laboratory?

  • Methodological Answer : Due to its reactivity as an acyl chloride, strict safety measures are required:
  • PPE : Wear nitrile gloves, chemical-resistant lab coats, and sealed goggles to prevent skin/eye contact .
  • Ventilation : Use a fume hood to avoid inhalation of vapors, which can cause respiratory irritation .
  • Spill Management : Neutralize spills with sodium bicarbonate or inert adsorbents (e.g., vermiculite) and dispose of as hazardous waste .

Q. Which analytical techniques are most effective for characterizing this compound?

  • Methodological Answer :
  • NMR Spectroscopy : ¹H/¹³C NMR confirms substituent positions (e.g., tert-butyl at C4, methoxy at C2) and acyl chloride functionality .
  • IR Spectroscopy : Detect characteristic C=O stretching (~1760 cm⁻¹) and C-Cl bonds (~850 cm⁻¹) .
  • Mass Spectrometry : High-resolution MS validates molecular weight (e.g., [M+H]+ at m/z 240.1) and fragmentation patterns .

Advanced Research Questions

Q. How does the steric bulk of the tert-butyl group influence the compound’s stability and reactivity in nucleophilic acyl substitution?

  • Methodological Answer : The tert-butyl group’s steric hindrance reduces reactivity by shielding the acyl chloride electrophilic center. To study this:
  • Perform kinetic studies comparing reaction rates with less bulky analogs (e.g., methyl or ethyl derivatives).
  • Use computational modeling (DFT) to calculate steric maps and transition-state energies .
  • Monitor decomposition pathways (e.g., hydrolysis to carboxylic acid) under varying humidity using HPLC .

Q. How can researchers resolve contradictions in reported spectral data for this compound?

  • Methodological Answer :
  • Cross-Validation : Compare experimental NMR/IR data with computational predictions (e.g., Gaussian or ACD/Labs software) .
  • Isotopic Labeling : Use deuterated solvents to eliminate solvent peaks in NMR and confirm assignments .
  • Collaborative Reproducibility : Share raw spectral data via platforms like PubChem or NIST Chemistry WebBook for peer validation .

Q. What strategies optimize the compound’s use as a building block in medicinal chemistry?

  • Methodological Answer :
  • Protection/Deprotection : Temporarily protect the acyl chloride as a stable ester (e.g., tert-butyl ester) during multi-step syntheses .
  • Parallel Synthesis : Screen derivatives (e.g., amides, hydrazides) for bioactivity using automated high-throughput assays.
  • SAR Studies : Correlate substituent effects (e.g., tert-butyl vs. trifluoromethyl) with target binding affinity via crystallography or docking simulations .

Q. What are the challenges in scaling up its synthesis while maintaining purity?

  • Methodological Answer :
  • Purification : Use fractional distillation or recrystallization from anhydrous solvents (e.g., hexane/ethyl acetate) to remove residual SOCl₂ or alkylation byproducts .
  • Quality Control : Implement in-line FTIR or Raman spectroscopy for real-time monitoring of acyl chloride formation .
  • Scale-Up Risks : Mitigate exothermic reactions by gradual reagent addition and temperature control (e.g., jacketed reactors) .

Q. How can researchers validate the compound’s stability under long-term storage?

  • Methodological Answer :
  • Accelerated Aging : Store samples at elevated temperatures (40–60°C) and analyze degradation products (e.g., carboxylic acid) via GC-MS .
  • Moisture Control : Use desiccants (e.g., molecular sieves) in storage containers and monitor water content via Karl Fischer titration .

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